Cas no 1394839-01-0 (methyl 4-(m-tolyl)pyrrolidine-3-carboxylate)

• Product name: methyl 4-(m-tolyl)pyrrolidine-3-carboxylate
• CAS No: 1394839-01-0
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 5575403
• PubChem ID: 46839544

methyl 4-(m-tolyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 4-(3-methylphenyl)-, methyl ester
• Methyl 4-(m-Tolyl)pyrrolidine-3-carboxylate
• methyl 4-(m-tolyl)pyrrolidine-3-carboxylate

• Inchi： 1S/C13H17NO2/c1-9-4-3-5-10(6-9)11-7-14-8-12(11)13(15)16-2/h3-6,11-12,14H,7-8H2,1-2H3
• InChI Key： IRQBRAFXEUYDDN-UHFFFAOYSA-N
• SMILES： N1CC(C2=CC=CC(C)=C2)C(C(OC)=O)C1

Experimental Properties

• Density: 1.081±0.06 g/cm3(Predicted)
• Boiling Point: 324.8±42.0 °C(Predicted)
• pka: 9.15±0.10(Predicted)

Additional information on methyl 4-(m-tolyl)pyrrolidine-3-carboxylate

Methyl 4-(m-tolyl)pyrrolidine-3-carboxylate (CAS No. 1394839-01-0): A Comprehensive Overview

Methyl 4-(m-tolyl)pyrrolidine-3-carboxylate, identified by its CAS number 1394839-01-0, is a significant compound in the realm of chemical and pharmaceutical research. This compound, featuring a pyrrolidine core structure substituted with a methyl ester and an m-tolyl group, has garnered attention due to its potential applications in various biochemical pathways and drug development.

The molecular structure of methyl 4-(m-tolyl)pyrrolidine-3-carboxylate consists of a pyrrolidine ring linked to a carboxylate ester group and an m-tolyl (meta-methylphenyl) moiety. This unique configuration makes it a versatile intermediate in organic synthesis, particularly in the preparation of more complex molecules. The presence of the ester group not only facilitates further chemical modifications but also suggests potential roles in biological systems where ester hydrolysis is a key metabolic process.

In recent years, the compound has been explored for its pharmacological properties. The pyrrolidine scaffold is widely recognized for its presence in numerous bioactive molecules, including drugs targeting neurological disorders. Research indicates that derivatives of pyrrolidine have shown promise in modulating neurotransmitter systems, making methyl 4-(m-tolyl)pyrrolidine-3-carboxylate a valuable candidate for further investigation in this field.

One of the most intriguing aspects of this compound is its potential role as a precursor in the synthesis of more complex pharmacophores. The m-tolyl group, with its meta-substitution pattern, can influence the electronic properties of the molecule, thereby affecting its interactions with biological targets. This characteristic makes it particularly interesting for medicinal chemists looking to design molecules with specific binding affinities and selectivities.

Current research is focusing on understanding the metabolic pathways involving methyl 4-(m-tolyl)pyrrolidine-3-carboxylate. Studies suggest that the ester group may be susceptible to hydrolysis by esterases, leading to the release of free carboxylic acid derivatives. These derivatives could then participate in further biochemical reactions, potentially influencing drug efficacy and metabolism. Understanding these processes is crucial for optimizing drug delivery systems and predicting side effects.

The compound's structural features also make it a candidate for use in materials science applications. Pyrrolidine derivatives are known to exhibit interesting physicochemical properties, such as solubility and stability under various conditions. These properties could be leveraged in the development of novel polymers or coatings with enhanced performance characteristics.

In conclusion, methyl 4-(m-tolyl)pyrrolidine-3-carboxylate (CAS No. 1394839-01-0) represents a promising area of research with applications spanning pharmaceuticals and materials science. Its unique structural features and potential biological activities make it a compound of significant interest. As research continues to uncover new insights into its properties and applications, it is likely that this molecule will play an increasingly important role in scientific and industrial advancements.